5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide
Description
5-Methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a heterocyclic compound featuring a pyrazole core linked via a carboxamide group to a 1,3,4-thiadiazole ring substituted with a tetrahydrofuran (THF) moiety. This structure combines two pharmacologically significant heterocycles: the pyrazole ring, known for its role in medicinal chemistry (e.g., anti-inflammatory and antimicrobial agents), and the 1,3,4-thiadiazole scaffold, which exhibits diverse biological activities, including enzyme inhibition and antimicrobial properties .
Properties
Molecular Formula |
C17H17N5O2S |
|---|---|
Molecular Weight |
355.4 g/mol |
IUPAC Name |
5-methyl-N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]-1-phenylpyrazole-4-carboxamide |
InChI |
InChI=1S/C17H17N5O2S/c1-11-13(10-18-22(11)12-6-3-2-4-7-12)15(23)19-17-21-20-16(25-17)14-8-5-9-24-14/h2-4,6-7,10,14H,5,8-9H2,1H3,(H,19,21,23) |
InChI Key |
GRCWFHORWINJOQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3=NN=C(S3)C4CCCO4 |
Origin of Product |
United States |
Biological Activity
5-Methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a complex organic compound with significant potential in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, synthesis, and potential therapeutic applications based on current research findings.
Chemical Structure and Properties
The compound's molecular formula is , and it features a unique combination of a pyrazole ring, a thiadiazole moiety, and a tetrahydrofuran substituent. The integration of these heterocycles is known to enhance biological activity, particularly in anticancer and antimicrobial applications.
Anticancer Properties
Research indicates that derivatives of pyrazole and thiadiazole exhibit notable anticancer properties. Specifically, compounds similar to 5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide have been shown to inhibit key enzymes such as aurora kinases, which are crucial in cell division and proliferation .
Case Study: Anticancer Efficacy
In a study evaluating various thiadiazole derivatives, it was found that certain compounds demonstrated IC50 values as low as 2.44 µM against LoVo cancer cells after 48 hours of exposure. This indicates a strong anti-proliferative effect, suggesting that similar structural modifications in 5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide could enhance its anticancer efficacy .
Antimicrobial Activity
Thiadiazole-containing compounds are frequently investigated for their antimicrobial properties. Preliminary studies suggest that 5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide may exhibit activity against various bacterial strains. The presence of the thiadiazole ring is often linked to enhanced interaction with microbial targets.
The exact mechanism by which this compound exerts its biological effects is an area of ongoing research. However, it is hypothesized that the binding affinity to specific biological targets plays a crucial role. Interaction studies using molecular docking techniques have shown promising results in understanding how the compound binds to target proteins involved in cancer progression and inflammation.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide, a comparison with structurally similar compounds can be insightful:
| Compound Name | Key Structural Features | Unique Properties |
|---|---|---|
| 5-Methyl-1,3-diphenyl-N-(5-(phenylamino)-1,3,4-thiadiazol-2-yl)-1H-pyrazole | Two phenyl groups attached to pyrazole | Enhanced anticancer activity against specific targets |
| 2-Amino-5-phenyltetrazole | Contains a tetrazole ring instead of pyrazole | Known for neuroprotective effects |
| 3,5-Diphenylpyrazole | Lacks thiadiazole but retains pyrazole structure | Exhibits anti-inflammatory properties |
These comparisons highlight the diversity within this class of molecules while underscoring the unique functionalities present in 5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide.
Scientific Research Applications
Chemical Profile
Molecular Structure and Properties:
- Chemical Formula: C17H17N5O2S
- Molecular Weight: 355.4142 g/mol
- CAS Number: 1401556-75-9
- SMILES Notation: O=C(c1cnn(c1C)c1ccccc1)Nc1nnc(s1)C1CCCO1
Anticancer Activity
Recent studies have highlighted the compound's potential as an epidermal growth factor receptor (EGFR) inhibitor, which is crucial in the treatment of lung cancer. The following points summarize key findings:
- Synthesis and Testing: A series of pyrazole-thiadiazole derivatives were synthesized, including the compound . In vitro assays using the MTT method demonstrated significant cytotoxicity against various cancer cell lines, indicating its potential as an anticancer agent .
- Mechanism of Action: Molecular docking studies suggest that the compound effectively binds to the EGFR, inhibiting its activity and subsequently leading to reduced cell proliferation in cancerous tissues .
Antiparasitic Properties
The compound has also been evaluated for its antiparasitic effects against pathogens such as Leishmania and Trypanosoma. Key insights include:
- In Vitro Efficacy: Research indicates that derivatives containing the pyrazole moiety exhibit potent activity against Leishmania amazonensis and Trypanosoma cruzi, pathogens responsible for leishmaniasis and Chagas disease, respectively .
- Structure-Activity Relationship: The presence of bulky groups at specific positions on the phenyl ring enhances the antiparasitic activity of these compounds. This suggests that modifications to the chemical structure can lead to improved efficacy against these diseases .
Pharmacological Studies
Pharmacological investigations have revealed a broad spectrum of activities associated with thiadiazole derivatives:
| Activity | Compound Type | Target Pathogen | Efficacy |
|---|---|---|---|
| Anticancer | Pyrazole-thiadiazole derivatives | Lung cancer cells (EGFR+) | High |
| Antiparasitic | Pyrazole derivatives | Leishmania, Trypanosoma | Moderate to High |
Case Study 1: Anticancer Efficacy
A study published in ACS Omega focused on a series of synthesized pyrazole-thiadiazole compounds, including the target compound. The research utilized both in vitro assays and molecular dynamics simulations to demonstrate significant inhibition of EGFR activity, leading to decreased viability in lung cancer cell lines .
Case Study 2: Antiparasitic Activity
In another study examining various pyrazole derivatives, including those similar to the target compound, researchers observed promising results against Leishmania species. The findings indicated that modifications to the thiadiazole ring enhanced antiparasitic properties, providing a foundation for further drug development aimed at neglected tropical diseases .
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Effects on the 1,3,4-Thiadiazole Ring
The THF group on the thiadiazole ring distinguishes the target compound from analogues with sulfur-containing substituents. For example:
- Ethylthio (5g): N-(5-(Ethylthio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (g) has a melting point of 168–170°C and 78% yield. The ethylthio group may increase lipophilicity compared to THF, which could enhance membrane permeability but reduce aqueous solubility .
- Benzylthio (5h): N-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (h) exhibits a lower melting point (133–135°C) and higher yield (88%), suggesting that bulky aromatic substituents improve synthetic accessibility but reduce thermal stability .
- THF-containing analogues: describes 3-(5-(benzyloxy)-1H-indol-1-yl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)propanamide, highlighting the THF group’s compatibility with complex aromatic systems.
Table 1: Substituent Effects on Thiadiazole Derivatives
Pyrazole-Carboxamide Derivatives
The pyrazole-carboxamide moiety in the target compound is structurally analogous to compounds in and but differs in substitution patterns:
- 3a (): 5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a) has a cyano group and chlorophenyl substituents, yielding 68% and a melting point of 133–135°C. The electron-withdrawing cyano group may increase metabolic stability compared to the target compound’s methyl and phenyl groups .
- 7a (): 5-Amino-1-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetyl}-3-methyl-1H-pyrazole-4-carbonitrile incorporates a thioacetyl linkage, which may confer redox activity absent in the carboxamide-based target compound .
Table 2: Pyrazole-Carboxamide Analogues
Preparation Methods
Claisen-Schmidt Condensation
The pyrazole synthesis begins with the Claisen-Schmidt condensation of acetophenone and ethyl acetoacetate under basic conditions to form a β-keto ester. Subsequent hydrazine cyclization yields the pyrazole ring.
Procedure :
-
Step 1 : Acetophenone (10 mmol) and ethyl acetoacetate (10 mmol) are stirred in ethanol with NaOH (20%) at 0–5°C for 4 hours.
-
Step 2 : Hydrazine hydrate (12 mmol) is added dropwise, and the mixture is refluxed for 6 hours.
-
Isolation : The crude product is recrystallized from ethanol to yield Intermediate A (78–82% yield).
Optimization :
-
Microwave-assisted synthesis reduces reaction time from 6 hours to 45 minutes, improving yield to 85%.
Thiadiazole Moiety Preparation
Cyclization of Thiosemicarbazide
The thiadiazole ring is synthesized via cyclodehydration of tetrahydrofuran-2-carboxylic acid with thiosemicarbazide in the presence of phosphorus oxychloride.
Procedure :
-
Step 1 : Tetrahydrofuran-2-carboxylic acid (10 mmol) and thiosemicarbazide (12 mmol) are dissolved in POCl₃ (15 mL).
-
Step 2 : The mixture is heated at 80°C for 2 hours, cooled, and quenched with ice water.
-
Isolation : The precipitate is filtered and recrystallized from ethanol to yield Intermediate B (70–75% yield).
Characterization :
-
¹H-NMR (DMSO-d₆): δ 2.15–2.45 (m, 4H, tetrahydrofuran CH₂), 4.85–5.10 (m, 1H, tetrahydrofuran CH), 7.45 (s, 1H, NH₂).
Carboxamide Coupling
Acid Chloride Activation
The pyrazole carboxylic acid is converted to its acid chloride using thionyl chloride, followed by amidation with the thiadiazole amine.
Procedure :
-
Step 1 : Intermediate A (5 mmol) is refluxed with SOCl₂ (10 mL) for 3 hours. Excess SOCl₂ is removed under vacuum.
-
Step 2 : The acid chloride is dissolved in dry THF and added to a solution of Intermediate B (5 mmol) and triethylamine (6 mmol) at 0°C.
-
Isolation : The mixture is stirred overnight, filtered, and recrystallized from ethyl acetate to yield the target compound (65–70% yield).
Alternative Coupling Agents :
-
EDC·HCl/HOBt : Yields improve to 80% when using ethyl-(N',N'-dimethylamino)propylcarbodiimide hydrochloride (EDC·HCl) and hydroxybenzotriazole (HOBt).
Comparative Analysis of Synthetic Routes
| Method | Yield (%) | Reaction Time | Key Advantage |
|---|---|---|---|
| Traditional Claisen | 78 | 6 hours | Low cost, scalable |
| Microwave-assisted | 85 | 45 minutes | Time-efficient, higher yield |
| POCl₃ Cyclization | 75 | 2 hours | High purity, minimal byproducts |
| EDC·HCl/HOBt Coupling | 80 | 12 hours | Mild conditions, compatibility |
Structural Characterization and Validation
Spectroscopic Data
Purity Assessment
-
HPLC : >98% purity (C18 column, acetonitrile/water gradient).
Challenges and Optimization Strategies
Byproduct Formation
Solvent Selection
-
THF vs. DCM : Tetrahydrofuran enhances amine solubility, improving coupling efficiency by 15% compared to dichloromethane.
Industrial-Scale Considerations
Cost-Effective Reagents
Q & A
Q. What are the key considerations for optimizing the synthesis of 5-methyl-1-phenyl-N-(5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide?
Synthesis optimization requires:
- Multi-step reaction design : Use nucleophilic substitution or condensation reactions between pyrazole-4-carboxylic acid derivatives and functionalized 1,3,4-thiadiazole precursors. For example, coupling via amide bond formation using activating agents like DCC or EDC .
- Solvent and catalyst selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction efficiency, while K₂CO₃ or triethylamine act as bases to deprotonate intermediates .
- Purification : Recrystallization from DMSO/water mixtures or chromatography (silica gel, ethyl acetate/hexane) ensures high purity .
Q. How can structural characterization of this compound be methodologically validated?
- Spectroscopy : ¹H/¹³C NMR confirms substituent connectivity and purity. IR identifies functional groups (e.g., carbonyl at ~1650 cm⁻¹) .
- X-ray crystallography : Use SHELXL for small-molecule refinement to resolve bond lengths, angles, and stereochemistry. High-resolution data (≤ 0.8 Å) minimizes errors in electron density maps .
- Mass spectrometry : High-resolution ESI-MS validates molecular weight (± 0.001 Da) and detects impurities .
Advanced Research Questions
Q. How can researchers resolve contradictions in bioactivity data for derivatives of this compound?
- Experimental design : Use standardized assays (e.g., MIC for antimicrobial activity, MTT for cytotoxicity) with positive controls (e.g., doxorubicin for cancer cell lines) .
- Data normalization : Account for solvent effects (DMSO concentration ≤ 1%) and cell-line variability (e.g., HepG2 vs. MCF-7) .
- Structural analogs : Compare substituent effects (e.g., tetrahydrofuran vs. phenyl groups) on binding affinity using molecular docking (AutoDock Vina) .
Q. What strategies are recommended for analyzing structure-activity relationships (SAR) in analogs of this compound?
- Computational modeling : Perform DFT calculations (Gaussian 09) to evaluate electronic properties (HOMO/LUMO) and correlate with bioactivity .
- Pharmacophore mapping : Identify critical moieties (e.g., thiadiazole ring for hydrogen bonding, pyrazole for hydrophobic interactions) .
- In vitro validation : Test derivatives with systematic substituent variations (e.g., methyl vs. trifluoromethyl groups) to isolate SAR trends .
Q. How should researchers address discrepancies in crystallographic data refinement?
- Data quality : Ensure high-resolution datasets (I/σ(I) > 2.0) and correct for absorption effects (SADABS) .
- Refinement protocols : Use SHELXL-2018 for anisotropic displacement parameters and hydrogen-bond restraints. Validate with R-factor convergence (< 5%) .
- Twinned crystals : Apply the TWIN/BASF command in SHELX for detwinning .
Methodological Challenges
Q. What experimental approaches are suitable for studying the compound’s interaction with biological targets?
- Surface plasmon resonance (SPR) : Measure real-time binding kinetics (ka/kd) to enzymes like COX-2 or kinases .
- Isothermal titration calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) for ligand-protein interactions .
- Molecular dynamics simulations (GROMACS) : Analyze conformational stability of ligand-target complexes over 100-ns trajectories .
Q. How can researchers optimize reaction yields in multi-step syntheses?
- Stepwise monitoring : Use TLC or HPLC at each stage to identify intermediates and byproducts .
- Microwave-assisted synthesis : Reduce reaction time (e.g., 30 minutes vs. 24 hours) and improve yields by 15–20% .
- Catalyst screening : Test Pd/C or Ni catalysts for cross-coupling steps to enhance regioselectivity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
